Cas no 1518319-15-7 (2-CHLORO-1-(1,2,3-THIADIAZOL-4-YL)ETHAN-1-ONE)

• Product Name: 2-CHLORO-1-(1,2,3-THIADIAZOL-4-YL)ETHAN-1-ONE
• CAS No: 1518319-15-7
• MF: C₄H₃ClN₂OS
• MW: 162.597418069839
• CID: 4603580
• PubChem ID: 23470774
• Update Time: 2025-06-08

2-CHLORO-1-(1,2,3-THIADIAZOL-4-YL)ETHAN-1-ONE Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-1-(1,2,3-THIADIAZOL-4-YL)ETHAN-1-ONE
• Ethanone, 2-chloro-1-(1,2,3-thiadiazol-4-yl)-

• Inchi： 1S/C4H3ClN2OS/c5-1-4(8)3-2-9-7-6-3/h2H,1H2
• InChI Key： WELNPDQFKFEFFA-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CSN=N1)CCl

Computed Properties

• Exact Mass: 161.9654616g/mol
• Monoisotopic Mass: 161.9654616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-CHLORO-1-(1,2,3-THIADIAZOL-4-YL)ETHAN-1-ONE

Professional Introduction to 2-CHLORO-1-(1,2,3-THIADIAZOL-4-YL)ETHAN-1-ONE (CAS No. 1518319-15-7)

2-CHLORO-1-(1,2,3-THIADIAZOL-4-YL)ETHAN-1-ONE, identified by its Chemical Abstracts Service (CAS) number 1518319-15-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic ketone derivative has garnered attention due to its structural features and potential applications in drug development. The compound’s molecular framework incorporates a thiadiazole moiety, a well-documented pharmacophore known for its broad spectrum of biological activities, alongside a chloro-substituted ethanone backbone, which contributes to its unique reactivity and functional versatility.

The thiadiazole core is a fused bicyclic structure consisting of sulfur and nitrogen atoms, which is frequently integrated into bioactive molecules due to its ability to modulate various biological pathways. Specifically, thiadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The presence of the chloro group at the second carbon position of the ethanone chain enhances the electrophilicity of the molecule, making it a valuable intermediate in synthetic chemistry. This feature allows for further functionalization via nucleophilic substitution reactions, enabling the construction of more complex pharmacological entities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with thiadiazole scaffolds. The compound 2-CHLORO-1-(1,2,3-THIADIAZOL-4-YL)ETHAN-1-ONE (CAS No. 1518319-15-7) has emerged as a promising candidate in this context. Its structural motif suggests potential interactions with biological targets such as kinases and transcription factors, which are pivotal in regulating cellular processes associated with diseases like cancer and autoimmune disorders. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on specific enzymatic pathways, making it an attractive scaffold for further medicinal chemistry exploration.

The synthesis of 2-chloro-1-(1,2,3-thiadiazol-4-yl)ethanone involves multi-step organic transformations that highlight the compound’s synthetic utility. The reaction sequence typically begins with the condensation of a suitable aldehyde or ketone derivative with a thiadiazole precursor under controlled conditions. Subsequent chlorination using reagents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂) introduces the chloro substituent at the desired position. This synthetic route underscores the compound’s adaptability in constructing more elaborate molecular architectures.

One of the most compelling aspects of this compound is its role as a key intermediate in the development of novel small-molecule inhibitors. Researchers have leveraged its structural features to design molecules that disrupt aberrant signaling pathways in diseases characterized by dysregulated cellular communication. For instance, studies have explored its potential as an inhibitor of Janus kinases (JAKs), which are overactive in conditions like rheumatoid arthritis and certain leukemias. The ability of 2-chloro-1-(1,2,3-thiadiazol-4-yl)ethanone to modulate these kinases stems from its capacity to interact with critical residues within the enzyme’s active site.

The pharmacological profile of this compound has been further elucidated through computational modeling and experimental validation. Molecular docking studies have predicted favorable binding interactions between this molecule and target proteins, providing insights into its mechanism of action. In vitro assays have corroborated these predictions by demonstrating inhibitory effects on relevant enzymes and receptors. These findings not only validate the compound’s therapeutic potential but also highlight its suitability for structure-based drug design initiatives.

Advances in synthetic methodologies have enabled the preparation of libraries of derivatives based on 2-chloro-1-(1,2,3-thiadiazol-4-y l)ethanone, facilitating high-throughput screening campaigns to identify lead compounds with enhanced efficacy and reduced toxicity. Such libraries are instrumental in drug discovery pipelines, where rapid identification of promising candidates is crucial for accelerating therapeutic development. The versatility of this scaffold allows chemists to introduce diverse functional groups while retaining key pharmacophoric elements essential for biological activity.

The compound’s significance extends beyond academic research; it also holds promise for industrial applications in pharmaceutical manufacturing. Its well-defined synthetic pathway makes it a reliable starting material for large-scale production processes. Additionally, its stability under various storage conditions enhances its practicality as an intermediate in commercial drug formulations. As demand for targeted therapies grows worldwide, compounds like 2-chloro-l-(l ,2 ,3 -thiadiazol -4 -yl )ethanone (CAS No. 1518319 -15 -7) are poised to play a pivotal role in meeting this demand.

In conclusion,2-chloro-l-(l ,2 ,3 -thiadiazol -4 -yl )ethanone represents a valuable asset in pharmaceutical chemistry due to its structural complexity and functional diversity. Its incorporation into drug candidates has demonstrated potential benefits across multiple therapeutic areas. As research progresses，this compound will continue to be scrutinized for new applications，reinforcing its importance as both a scientific curiosity and an industrial asset.